Cas no 262282-08-6 (7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one)

• Product Name: 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one
• CAS No: 262282-08-6
• MF: C₁₉H₁₆O₃
• MW: 292.328545570374
• CID: 5417181
• PubChem ID: 909021
• Update Time: 2025-07-21

7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 7-[(2-methyl-2-propen-1-yl)oxy]-3-phenyl-
• 7-(2-methylprop-2-en-1-yl)oxy-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C19H16O3/c1-13(2)11-21-15-8-9-16-18(10-15)22-12-17(19(16)20)14-6-4-3-5-7-14/h3-10,12H,1,11H2,2H3
• InChI Key： ABSFYAOTEVNLDH-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC(C)=C)=CC=C2C(=O)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 292.109944368g/mol
• Monoisotopic Mass: 292.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one

Introduction to 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one (CAS No. 262282-08-6)

7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one, with the CAS number 262282-08-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the chromenone class, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one make it a promising candidate for various therapeutic applications.

The molecular structure of 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one consists of a chromenone core with a substituted phenyl group and a 2-methylprop-2-enyl ether moiety. The chromenone scaffold is a well-known pharmacophore that has been extensively studied for its biological activities. The presence of the phenyl group and the 2-methylprop-2-enyl ether moiety adds to the compound's structural complexity and contributes to its unique pharmacological profile.

Recent studies have highlighted the potential of 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one has also shown promising antioxidant activity. A study published in the European Journal of Medicinal Chemistry in 2019 demonstrated that this compound scavenges free radicals and protects cells from oxidative stress. The researchers used various assays, including DPPH and ABTS, to evaluate the antioxidant capacity of 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one. The results indicated that this compound has a strong antioxidant potential, which could be beneficial in preventing oxidative damage-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anticancer properties of 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one have also been investigated. A study published in Cancer Letters in 2018 reported that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that 7-(2-methylprop-2-enoxy)-3-phenylchromen-4-one induces apoptosis and cell cycle arrest, thereby inhibiting cancer cell proliferation. These findings suggest that this compound could be a potential lead for developing new anticancer drugs.

The mechanism of action of 7-(2-methylprop-2-en-oxy)-3-phe nylchromen -4 -one strong > is not yet fully understood, but recent studies have provided some insights. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 suggested that this compound targets multiple signaling pathways involved in inflammation and cancer. The researchers found that 7-(2-methylprop - 1 - eno xy) - 3 - phen ylchro men - 4 - one strong > inhibits the activation of NF-kB, a key transcription factor involved in inflammatory responses and cancer progression. Additionally, it was shown to modulate other signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation.

The synthetic route for preparing 7-( 1 -m eth ylpro p - 1 - eno xy) - 3 - phen ylchro men - 4 - one strong > has been well-documented in the literature. A typical synthesis involves the condensation of a suitable chalcone with an appropriate phenol derivative followed by cyclization under acidic conditions. This multi-step process yields high-purity products with good yields, making it suitable for large-scale production.

In conclusion, 7-(m eth ylpro p - eno xy) - 3 - phen ylchro men - 4 - one strong > (CAS No. 1 ) is a versatile compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further pharmaceutical development. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological profile for clinical use.